BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to DNL343: A Novel
elF2B Activator

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: DNL343
Cat. No.: B11931049
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
mechanism of action, and experimental data related to DNL343, a promising investigational
therapeutic for neurodegenerative diseases.

Core Chemical Attributes

DNL343 is a potent, selective, and brain-penetrant small molecule activator of the eukaryotic
initiation factor 2B (elF2B).[1][2] Its chemical and physical properties are summarized in the
table below.
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Property Value

2-(4-chlorophenoxy)-N-(3-(5-((1s,3s)-3-
IUPAC Name (trifluoromethoxy)cyclobutyl)-1,3,4-oxadiazol-2-
ylbicyclo[1.1.1]pentan-1-yl)acetamide

Molecular Formula C20H19CIF3N304
Molecular Weight 457.83 g/mol

CAS Number 2278265-85-1
Appearance White to off-white solid

Mechanism of Action: Modulating the Integrated
Stress Response

DNL343's therapeutic potential lies in its ability to modulate the Integrated Stress Response
(ISR), a fundamental cellular pathway activated by various stressors such as viral infection,
amino acid deprivation, and endoplasmic reticulum stress.[3][4][5] Chronic activation of the ISR
is implicated in the pathology of several neurodegenerative diseases, including Amyotrophic
Lateral Sclerosis (ALS) and Vanishing White Matter disease.[3][6]

The ISR converges on the phosphorylation of the a-subunit of eukaryaotic initiation factor 2
(elF2), which then acts as an inhibitor of its guanine nucleotide exchange factor, elF2B. This
inhibition leads to a global reduction in protein synthesis and the formation of stress granules,
which can contain aggregated proteins like TDP-43, a hallmark of ALS.[2][7]

DNL343 is an activator of elF2B.[1] By binding to and stabilizing the elF2B complex, DNL343
enhances its activity, thereby counteracting the effects of elF2a phosphorylation.[1][3] This
leads to the restoration of protein synthesis, the dissolution of stress granules, and a reduction
in the accumulation of pathogenic protein aggregates.[2][7]
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Figure 1: DNL343 activates elF2B to restore protein synthesis.

Preclinical and Clinical Data

In cellular models, DNL343 has demonstrated potent inhibition of the ISR. In H4 neuroglioma
cells stressed with sodium arsenite, DNL343 inhibited the formation of TDP-43-positive stress
granules in a dose-dependent manner, with an ICso of 13 nM.[2]

DNL343 has been evaluated in multiple animal models of neurodegeneration, demonstrating
its ability to penetrate the central nervous system and exert its pharmacodynamic effects.

Optic Nerve Crush (ONC) Injury Model: In a mouse model of acute neuronal injury, DNL343
treatment reduced the activation of ISR markers and protected against retinal ganglion cell
death.[3][4]

elF2B Loss-of-Function (LOF) Mouse Model: This model mimics the chronic ISR activation
seen in diseases like Vanishing White Matter disease. Prophylactic treatment with DNL343 in
these mice prevented the development of motor deficits and reduced neuroinflammation and
neurodegeneration biomarkers.[1][3] When administered at a late stage of the disease,
DNL343 reversed the elevation of these biomarkers and extended the lifespan of the animals.

[3]
DNL343 has been evaluated in Phase 1 and Phase 2/3 clinical trials for the treatment of ALS.

Phase 1 Studies: In healthy volunteers and ALS patients, DNL343 was generally well-tolerated
and demonstrated a pharmacokinetic profile supporting once-daily oral dosing. The drug
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effectively crossed the blood-brain barrier, with cerebrospinal fluid (CSF) concentrations being
comparable to unbound plasma concentrations. Robust target engagement was confirmed by
the dose-dependent reduction of ISR biomarkers, ATF4 and CHAC1, in peripheral blood
mononuclear cells.

Phase 2/3 HEALEY ALS Platform Trial: Topline results from the HEALEY ALS Platform Trial
indicated that DNL343 did not meet its primary endpoint of slowing disease progression as
measured by the ALS Functional Rating Scale-Revised (ALSFRS-R) and survival at 24 weeks.
Key secondary endpoints were also not met.[8] Further analyses of the data are ongoing.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and
extension of these findings.

This protocol describes the induction of optic nerve injury in mice to study neurodegeneration
and the effects of neuroprotective compounds like DNL343.
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Figure 2: Workflow for the Optic Nerve Crush (ONC) model.
Procedure:
* Anesthetize the mouse using an approved method (e.g., isoflurane inhalation).

+ Perform a lateral canthotomy to increase access to the surgical field.
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e Make a small incision in the conjunctiva to expose the optic nerve.
o Carefully separate the extraocular muscles to visualize the optic nerve.

» Using fine forceps, crush the optic nerve for a defined duration (e.g., 5 seconds) at a specific
distance from the globe (e.g., 1-2 mm).

o Ensure that the retinal blood supply is not compromised.
e Suture the conjunctiva and provide post-operative care, including analgesics.
o Administer DNL343 or vehicle according to the study design (e.g., once daily oral gavage).

» At the designated endpoint, euthanize the animals and collect tissues for analysis (e.qg.,
retinal flat mounts for cell counting, optic nerve sections for axon staining).

This model involves the use of genetically engineered mice with reduced elF2B activity, leading
to chronic ISR activation.

Experimental Design:

e Breed and genotype mice to obtain homozygous elF2B LOF animals and wild-type littermate
controls.

« Initiate DNL343 treatment at a specified age (prophylactic or therapeutic). DNL343 can be
administered via oral gavage or formulated in the chow for long-term studies.

e Monitor animal health, body weight, and motor function regularly using tests such as the
balance beam or rotarod.

o Collect blood samples periodically for biomarker analysis (e.g., neurofilament light chain,
GFAP).

o At the study endpoint, collect brain and other tissues for analysis of ISR markers (e.g., q°PCR
for Atf4, Chacl; Western blot for p-elF2a, ATF4).

This in vitro assay is used to assess the ability of DNL343 to prevent or dissolve stress
granules.
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Figure 3: Workflow for the Stress Granule Formation Assay.
Procedure:

+ Plate cells (e.g., H4 neuroglioma cells) on coverslips in a multi-well plate.
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o Pre-treat the cells with various concentrations of DNL343 or vehicle for a specified time (e.qg.,
1 hour).

 Induce stress by adding a stressor such as sodium arsenite (e.g., 0.5 mM) for a defined
period (e.g., 30-60 minutes).

» Fix the cells with paraformaldehyde and permeabilize with a detergent (e.g., Triton X-100).

e Perform immunocytochemistry using antibodies against a stress granule marker (e.g.,
G3BP1) and TDP-43.

e Acquire images using a high-content imager or confocal microscope.

e Quantify the number, size, and intensity of stress granules per cell using image analysis
software.

Quantitative PCR (qPCR):
« |solate total RNA from cells or tissues using a standard method (e.g., TRIzol).
e Synthesize cDNA using a reverse transcription Kit.

o Perform gPCR using SYBR Green or TagMan assays with primers specific for ISR target
genes such as Atf4 and Chacl.

* Normalize the expression of target genes to a housekeeping gene (e.g., Gapdh, Actb).

Western Blotting:

Lyse cells or tissues in RIPA buffer supplemented with protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

Separate protein lysates by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
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e Incubate the membrane with primary antibodies against ISR markers (e.g., p-elF2a, total
elF2a, ATF4, CHAC1) overnight at 4°C.

o Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated
secondary antibody.

» Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging
system.

» Normalize protein levels to a loading control (e.g., -actin, GAPDH).

Conclusion

DNL343 is a well-characterized, brain-penetrant small molecule activator of elF2B that
effectively modulates the Integrated Stress Response. Preclinical studies have demonstrated
its neuroprotective effects in various models of neurodegeneration. While the recent clinical trial
in ALS did not meet its primary efficacy endpoints, the data generated from these studies
provide valuable insights into the role of the ISR in neurodegenerative diseases and will inform
future drug development efforts targeting this pathway. The detailed experimental protocols
provided in this guide serve as a resource for researchers investigating the therapeutic
potential of ISR modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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